Cas no 2693-64-3 ()

• CAS No: 2693-64-3
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 6648395
• PubChem ID: 23233922
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H3F4NO/c1-12-6-4(9)2(7)3(8)5(10)11-6/h1H3
• InChI Key： QOOKFVGUSWGEGX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(N=C1OC)F)F)F

Computed Properties

• Exact Mass: 181.01507637g/mol
• Monoisotopic Mass: 181.01507637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines